Cas no 63185-70-6 (1,3-Hexanedione, 1-(4-fluoro-3-methoxyphenyl)-)

• Product Name: 1,3-Hexanedione, 1-(4-fluoro-3-methoxyphenyl)-
• CAS No: 63185-70-6
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 1645902
• Update Time: 2024-09-12

1,3-Hexanedione, 1-(4-fluoro-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexanedione, 1-(4-fluoro-3-methoxyphenyl)-

• Inchi： 1S/C13H15FO3/c1-3-4-10(15)8-12(16)9-5-6-11(14)13(7-9)17-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： ZJEFPAAGEUSMBG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(OC)=C1)(=O)CC(=O)CCC

Computed Properties

• Exact Mass: 238.10055

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Boiling Point: 346.8±27.0 °C(Predicted)
• PSA: 43.37
• pka: 8.70±0.23(Predicted)